BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of IR-820: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IR-820

Cat. No.: B1672171

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential safety and
logistical information for the proper disposal of IR-820, a near-infrared fluorescent dye
commonly used in various research applications.

IR-820, while having low cytotoxicity in many experimental contexts, must be handled and
disposed of as chemical waste in accordance with laboratory safety protocols and local
regulations. Improper disposal can lead to environmental contamination and potential hazards.

Immediate Safety and Handling Precautions

Before handling IR-820, it is crucial to be aware of its properties and the necessary safety
measures. IR-820 is a combustible solid and should be stored in a cool, dry, and well-ventilated
area away from sources of ignition.

When working with IR-820 powder or solutions, appropriate personal protective equipment
(PPE) must be worn to minimize exposure. This includes:

o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves.

o Respiratory Protection: A dust mask, such as a type N95, is recommended, especially when
handling the powder form.
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In case of accidental contact, follow these first aid measures:

After eye contact: Immediately flush with plenty of water.

After skin contact: Wash off with soap and plenty of water.

If inhaled: Move the person into fresh air.

If swallowed: Rinse mouth with water.

Seek medical attention if any symptoms persist.

Quantitative Safety Data for IR-820

Property Value Source
CAS Number 172616-80-7

Molecular Formula C46H50CIN2NaO6S2

Molecular Weight 849.47 g/mol

Appearance Solid powder [1]
Storage Class 11 (Combustible Solids)

Short term (days to weeks) at
Storage Temperature 0 - 4 °C; Long term (months to [1]
years) at -20 °C.

Step-by-Step Disposal Procedures

The primary principle for the disposal of IR-820 is to treat it as hazardous chemical waste. Do
not dispose of IR-820 down the drain or in regular solid waste.

Step 1: Waste Segregation and Collection

e Solid Waste: Collect any solid IR-820 waste, including contaminated items like weigh boats,
pipette tips, and gloves, in a designated and clearly labeled hazardous waste container.
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» Liquid Waste: Collect all solutions containing IR-820 in a separate, leak-proof, and clearly
labeled hazardous waste container. Ensure the container material is compatible with the
solvents used.

Step 2: Labeling of Waste Containers
» All waste containers must be clearly labeled with the words "Hazardous Waste."

e The label must also include the full chemical name ("IR-820") and the approximate
concentration and quantity of the waste.

¢ [ndicate the date when the waste was first added to the container.
Step 3: Storage of Waste

o Store the hazardous waste containers in a designated satellite accumulation area within the
laboratory.

o Ensure the containers are kept closed except when adding waste.
o Segregate the IR-820 waste from other incompatible waste streams.
Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

o Follow all institutional procedures for waste manifest and pickup.

Experimental Protocols Cited

While specific experimental protocols for the use of IR-820 are varied, a common application
involves its use as a fluorescent imaging agent. For instance, in vivo studies may involve
dissolving powdered IR-820 in a suitable solvent like phosphate-buffered saline (PBS) to a
desired concentration for injection. All materials used in the preparation and administration of
such solutions, including vials, syringes, and absorbent pads, should be considered
contaminated and disposed of as hazardous chemical waste.
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Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of IR-820 waste.
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IR-820 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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